(3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane

• CAS No.: 60585-99-1
• Molecular Formula: C9H18Ge
• Molecular Weight: 198.87 g/mol
• IUPAC Name: 3,3-dimethylbut-1-ynyl(trimethyl)germane
• InChI: InChI=1S/C9H18Ge/c1-9(2,3)7-8-10(4,5)6/h1-6H3
• InChI Key: UZDJTXCKYIQCHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C#C[Ge](C)(C)C

Description

(3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane is an organogermanium compound with the molecular formula C9H18Ge. This compound is characterized by the presence of a germanium atom bonded to a trimethyl group and a 3,3-dimethylbut-1-yn-1-yl group. It is of interest in various fields of chemistry due to its unique structural and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane typically involves the reaction of 3,3-dimethylbut-1-yne with trimethylgermanium chloride in the presence of a base such as sodium hydride. The reaction is carried out under an inert atmosphere to prevent oxidation and other side reactions. The general reaction scheme is as follows:

$$\text{3,3-Dimethylbut-1-yne} + \text{Trimethylgermanium chloride} \xrightarrow{\text{NaH}} \text{this compound} + \text{NaCl}$$3,3-Dimethylbut-1-yne+Trimethylgermanium chlorideNaH​this compound+NaCl

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for yield and purity, and the product is typically purified using distillation or recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions

(3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form germanium oxides.

Reduction: Reduction reactions can convert the compound into different organogermanium species.

Substitution: The trimethylgermanium group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields germanium oxides, while substitution reactions can produce a variety of organogermanium compounds .

Scientific Research Applications

(3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organogermanium compounds.

Biology: Studies have explored its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing into its potential therapeutic applications, particularly in the field of oncology.

Industry: The compound is used in the production of advanced materials and as a catalyst in various industrial processes

Mechanism of Action

The mechanism of action of (3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane involves its interaction with molecular targets such as enzymes and receptors. The compound can form complexes with these targets, leading to changes in their activity and function. The specific pathways involved depend on the context of its use, such as in biological systems or industrial processes .

Comparison with Similar Compounds

Similar Compounds

(3,3-Dimethylbut-1-yn-1-yl)(trimethyl)silane: Similar structure but with a silicon atom instead of germanium.

(3,3-Dimethylbut-1-yn-1-yl)(triphenyl)phosphanium, gold: Contains a gold atom and triphenylphosphanium group.

(3,3-Dimethylbut-1-yn-1-yl)dimethylaluminium: Contains an aluminum atom instead of germanium.

Uniqueness

(3,3-Dimethylbut-1-yn-1-yl)(trimethyl)germane is unique due to the presence of the germanium atom, which imparts distinct chemical properties compared to its silicon and aluminum analogs.